Cas no 1909305-98-1 (octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride)

• Product Name: octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride
• CAS No: 1909305-98-1
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 4628456
• Update Time: 2025-06-14

octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• octahydrocyclopenta[b][1,4]thiazine 1,1-dioxide hydrochloride
• octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride

• Inchi： 1S/C7H13NO2S.ClH/c9-11(10)5-4-8-6-2-1-3-7(6)11;/h6-8H,1-5H2;1H
• InChI Key： QHYCYFNTHISJSC-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCNC2CCCC12.[H]Cl

Additional information on octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride

Recent Advances in the Study of Octahydro-1λ⁶-cyclopenta[b][1,4]thiazine-1,1-dione Hydrochloride (CAS: 1909305-98-1)

Octahydro-1λ⁶-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride (CAS: 1909305-98-1) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bicyclic structure incorporating a thiazine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of octahydro-1λ⁶-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have optimized the synthetic route to enhance scalability, which is critical for potential industrial applications. The hydrochloride salt form improves the compound's solubility and stability, making it more suitable for pharmacological studies.

Pharmacological evaluations of octahydro-1λ⁶-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride have revealed its activity as a modulator of specific biological pathways. Preliminary in vitro studies indicate its affinity for certain enzyme targets, suggesting potential applications in neurodegenerative diseases and inflammatory conditions. The compound's ability to cross the blood-brain barrier has also been investigated, highlighting its potential for central nervous system (CNS) therapeutics.

In vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have demonstrated favorable bioavailability and a manageable safety profile at therapeutic doses. These findings support the compound's progression into preclinical development, with ongoing research aimed at identifying optimal dosing regimens and potential combination therapies.

The mechanistic insights into octahydro-1λ⁶-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride's action have been explored through molecular docking and computational modeling. These studies suggest that the compound interacts with key residues in target proteins, modulating their activity. Such detailed understanding of its mechanism is crucial for rational drug design and the development of derivatives with enhanced efficacy and reduced off-target effects.

Future research directions for octahydro-1λ⁶-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride include expanding its therapeutic indications and improving its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. The compound's unique chemical scaffold also offers opportunities for structural modifications to explore new biological activities.

In conclusion, octahydro-1λ⁶-cyclopenta[b][1,4]thiazine-1,1-dione hydrochloride represents a promising candidate in the realm of drug discovery. Its synthetic accessibility, pharmacological potential, and mechanistic novelty underscore its significance in current research. Continued investigation into its therapeutic applications and optimization of its properties will be pivotal in realizing its full potential in clinical settings.